![molecular formula C8H11N3O B6262078 (E)-[(1-AZABICYCLO[2.2.1]HEPT-3-YLIDENEAMINO)OXY]-ACETONITRILE CAS No. 685084-54-2](/img/no-structure.png)
(E)-[(1-AZABICYCLO[2.2.1]HEPT-3-YLIDENEAMINO)OXY]-ACETONITRILE
Overview
Description
The compound “(E)-[(1-AZABICYCLO[2.2.1]HEPT-3-YLIDENEAMINO)OXY]-ACETONITRILE” is a chemical with the molecular formula C8H11N3O . It has an average mass of 165.192 Da and a monoisotopic mass of 165.090210 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as melting point, boiling point, and density, were not found in the available resources .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (E)-[(1-AZABICYCLO[2.2.1]HEPT-3-YLIDENEAMINO)OXY]-ACETONITRILE involves the reaction of (1-AZABICYCLO[2.2.1]HEPT-3-YLIDENEAMINO) with acetonitrile in the presence of a suitable reagent to form the desired product.", "Starting Materials": [ "(1-AZABICYCLO[2.2.1]HEPT-3-YLIDENEAMINO)", "Acetonitrile" ], "Reaction": [ "Step 1: Dissolve (1-AZABICYCLO[2.2.1]HEPT-3-YLIDENEAMINO) in a suitable solvent.", "Step 2: Add acetonitrile to the reaction mixture.", "Step 3: Add a suitable reagent to the reaction mixture to promote the desired reaction.", "Step 4: Stir the reaction mixture at a suitable temperature for a suitable time.", "Step 5: Isolate the product by filtration or other suitable means.", "Step 6: Purify the product by recrystallization or other suitable means." ] } | |
CAS RN |
685084-54-2 |
Product Name |
(E)-[(1-AZABICYCLO[2.2.1]HEPT-3-YLIDENEAMINO)OXY]-ACETONITRILE |
Molecular Formula |
C8H11N3O |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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